(R)-4-(Amino(cyclopropyl)methyl)benzonitrile

Specification

• Molecular Formula: C11H12N2
• Molecular Weight: 172.23 g/mol
• IUPAC Name: 4-[(R)-amino(cyclopropyl)methyl]benzonitrile
• Standard InChI: InChI=1S/C11H12N2/c12-7-8-1-3-9(4-2-8)11(13)10-5-6-10/h1-4,10-11H,5-6,13H2/t11-/m0/s1
• Standard InChI Key: JRXWWKGCTHCWJG-NSHDSACASA-N
• Isomeric SMILES: C1CC1[C@H](C2=CC=C(C=C2)C#N)N
• Canonical SMILES: C1CC1C(C2=CC=C(C=C2)C#N)N

Introduction

Chemical Identity and Structural Features

The molecular formula of (R)-4-(Amino(cyclopropyl)methyl)benzonitrile is C₁₁H₁₂N₂, with a molecular weight of 172.23 g/mol. Its IUPAC name is 4-[(R)-amino(cyclopropyl)methyl]benzonitrile, reflecting the (R)-configuration at the chiral center. Key identifiers include:

Property	Value
CAS Number	1213004-19-3 (VulcanChem)
PubChem CID	45072403
InChI Key	JRXWWKGCTHCWJG-NSHDSACASA-N
Isomeric SMILES	C1CC1C@HN

Notably, PubChem lists an alternative CAS number (1270583-87-3) for the non-chiral analog 4-(Amino(cyclopropyl)methyl)benzonitrile, highlighting potential discrepancies in nomenclature databases. The cyclopropyl group introduces steric strain and conformational rigidity, which may influence binding interactions in biological systems.

Property	Predicted Value	Basis
Density	1.2 ± 0.1 g/cm³	Analog: Methyl 4-[(R)-... ester
Boiling Point	~325°C	Similar benzonitrile derivatives
LogP	1.78	Calculated via PubChem
Aqueous Solubility	Low (nitrile hydrophobicity)	Structural analysis

The compound’s vapor pressure is estimated at 0.0 ± 0.7 mmHg at 25°C, indicating low volatility. Its logP value suggests moderate lipophilicity, favorable for blood-brain barrier penetration in drug candidates.

Applications in Medicinal Chemistry

(R)-4-(Amino(cyclopropyl)methyl)benzonitrile serves as a precursor in dopamine receptor ligand synthesis. Studies on trans-cyclopropylmethyl derivatives demonstrate high affinity for D₃ receptors (D₃R), with selectivity over D₂ receptors (D₂R). For instance:

• Bitopic Ligands: The cyclopropyl group’s rigidity optimizes spacer length between primary and secondary pharmacophores, enhancing D₃R selectivity.

• Antipsychotic Agents: Analogous compounds exhibit partial agonism at D₃R, suggesting therapeutic potential for schizophrenia and addiction.

Future Directions

Further studies should prioritize:

• Enantioselective Synthesis: Developing catalytic asymmetric routes to improve (R)-enantiomer yield.

• Pharmacological Profiling: Screening for activity at GPCRs beyond dopamine receptors.

• Crystallographic Analysis: Resolving 3D structures to guide structure-based drug design.